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Compound of Interest

Compound Name: Reglitazar

Cat. No.: B1679258

For researchers and scientists engaged in drug development, the proper disposal of chemical
compounds is a critical component of laboratory safety and environmental responsibility. This
guide provides essential information on the operational and disposal plans for Reglitazar, a
non-thiazolidinedione compound developed for the treatment of diabetes. While a specific
Safety Data Sheet (SDS) for Reglitazar is not publicly available, this document outlines the
proper disposal procedures based on general pharmaceutical waste guidelines from regulatory
bodies and data from similar compounds.

Chemical and Physical Properties of Reglitazar

A clear understanding of a compound's properties is fundamental to its safe handling and
disposal. The following table summarizes the key chemical and physical data for Reglitazar.

Property Value Source
Molecular Formula C22H20N205 [1112][3]
Molecular Weight 392.41 g/mol [2][3]
CAS Number 170861-63-9

4-[[4-[2-(5-methyl-2-phenyl-
1,3-oxazol-4-

IUPAC Name
yl)ethoxy]phenyllmethyl]-1,2-

oxazolidine-3,5-dione

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1679258?utm_src=pdf-interest
https://www.benchchem.com/product/b1679258?utm_src=pdf-body
https://www.benchchem.com/product/b1679258?utm_src=pdf-body
https://www.benchchem.com/product/b1679258?utm_src=pdf-body
https://www.benchchem.com/product/b1679258?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Reglitazar
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/61035d77-37cd-4da8-af56-b9a0e0ab9d16
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/05GV66DCBS
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/61035d77-37cd-4da8-af56-b9a0e0ab9d16
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/05GV66DCBS
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Reglitazar Disposal Workflow

The proper disposal of Reglitazar, as with any pharmaceutical waste, should follow a
structured procedure to ensure safety and regulatory compliance. The following diagram
illustrates the recommended workflow for the disposal of Reglitazar in a laboratory setting.
This process is based on general guidelines for pharmaceutical waste management.

A logical workflow for the proper disposal of Reglitazar in a laboratory setting.

Experimental Protocols for Safe Disposal

The following protocols are based on general best practices for the disposal of non-controlled
pharmaceutical waste in a research setting. These steps are designed to minimize risk to
personnel and the environment.

1. Personal Protective Equipment (PPE): Before handling Reglitazar waste, personnel must
wear appropriate PPE, including chemical-resistant gloves, a lab coat, and safety goggles.

2. Waste Segregation: Segregate Reglitazar waste at the point of generation.

e Solid Waste: Unused or expired Reglitazar powder, contaminated weigh boats, and
contaminated PPE should be placed in a designated, clearly labeled hazardous or
pharmaceutical waste container.

» Liquid Waste: Solutions containing Reglitazar should be collected in a sealed, leak-proof
container. Do not dispose of Reglitazar solutions down the drain.

e Sharps Waste: Needles, syringes, or other sharps contaminated with Reglitazar must be
disposed of in an approved sharps container.

3. Containerization and Labeling:
» Use containers that are compatible with the chemical properties of Reglitazar.

e Hazardous pharmaceutical waste is typically collected in black containers, while non-
hazardous pharmaceutical waste is collected in blue containers.
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» All waste containers must be clearly labeled with the contents (e.g., "Reglitazar Waste") and
the appropriate hazard warnings.

4. Storage: Store sealed waste containers in a secure, designated area away from general
laboratory traffic. This area should be well-ventilated and have secondary containment to
prevent the spread of any potential spills.

5. Disposal:

e The primary and recommended method for the final disposal of pharmaceutical waste is
incineration by a licensed waste management facility.

e Do not dispose of Reglitazar in the regular trash or flush it down the toilet unless explicitly
permitted by your institution's environmental health and safety (EHS) office and local
regulations.

o Contact your institution's EHS department or a licensed pharmaceutical waste disposal
company to arrange for the pickup and disposal of Reglitazar waste.

6. Record Keeping: Maintain accurate records of the amount of Reglitazar waste generated
and the date and method of its disposal. This documentation is crucial for regulatory
compliance.

Regulatory Context

The disposal of pharmaceutical waste in the United States is regulated by several federal
agencies, including the Environmental Protection Agency (EPA) and the Drug Enforcement
Administration (DEA). Key regulations to be aware of include the Resource Conservation and
Recovery Act (RCRA) and, for healthcare facilities, Subpart P of the RCRA regulations, which
provides specific guidance on managing hazardous waste pharmaceuticals. It is imperative to
adhere to all federal, state, and local regulations governing pharmaceutical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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